Cas no 1361485-50-8 (3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine)

• Product Name: 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine
• CAS No: 1361485-50-8
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4793571
• Update Time: 2025-06-09

3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-11-2-7(3-12(19)15(11)22)9-1-10(17(24)25-6-9)8-4-13(20)16(23)14(21)5-8/h1-6H
• InChI Key： SEDFMFHEKIRDAM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)C1C=C(C(=C(C=1)Cl)Cl)Cl)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 429
• XLogP3: 8.8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine

Research Brief on 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine (CAS: 1361485-50-8): Recent Advances and Applications

3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine (CAS: 1361485-50-8) is a chlorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique polyhalogenated structure, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for various industrial and pharmaceutical applications. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its multifaceted utility.

The synthesis of 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine typically involves multi-step reactions, including halogenation and cross-coupling processes. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route that improved yield and purity, addressing previous challenges related to byproduct formation. The study highlighted the compound's role as a key intermediate in the development of novel antimicrobial agents, particularly against drug-resistant bacterial strains.

In the realm of medicinal chemistry, 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine has shown promising results as a scaffold for designing enzyme inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy in inhibiting cytochrome P450 enzymes, which are critical targets in cancer therapy. The compound's ability to modulate enzyme activity was attributed to its electron-deficient aromatic rings, which facilitate strong interactions with active sites.

Beyond pharmaceuticals, this compound has also been investigated for its applications in agrochemicals. A 2023 study in Pest Management Science revealed its potential as a precursor for developing next-generation herbicides. The study found that derivatives of 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine exhibited selective herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agrochemicals.

Despite its promising applications, challenges remain in the large-scale production and environmental impact of 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine. Recent research has focused on green chemistry approaches to mitigate these issues, such as catalytic methods that reduce halogen waste. Additionally, computational studies have been employed to predict the compound's environmental fate and toxicity, providing valuable insights for regulatory compliance.

In conclusion, 3,5-Bis(3,4,5-trichlorophenyl)-2-chloropyridine (CAS: 1361485-50-8) represents a versatile compound with significant potential across multiple domains. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthesis, and expand its applications. As the scientific community continues to explore this molecule, it is expected to play an increasingly important role in addressing global challenges in healthcare and agriculture.